Cas no 1261268-97-6 (Methyl 2-(5-Oxazolyl)benzoate)

• Product Name: Methyl 2-(5-Oxazolyl)benzoate
• CAS No: 1261268-97-6
• MF: C₁₁H₉NO₃
• MW: 203.194062948227
• MDL: MFCD18375278
• CID: 1056460
• Update Time: 2025-11-02

Methyl 2-(5-Oxazolyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(oxazol-5-yl)benzoate
• Methyl 2-(5-Oxazolyl)benzoate
• 1-(2,4-dichlorophenyl)-4-oxocyclohexane-1-carboxylic acid
• methyl 2-(1,3-oxazol-5-yl)benzoate

• MDL： MFCD18375278
• Inchi： 1S/C11H9NO3/c1-14-11(13)9-5-3-2-4-8(9)10-6-12-7-15-10/h2-7H,1H3
• InChI Key： MLAMATAAFOXUEV-UHFFFAOYSA-N
• SMILES： O1C=NC=C1C1C=CC=CC=1C(=O)OC

Computed Properties

• Exact Mass: 286.01600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 54.37000
• LogP: 3.45890

Additional information on Methyl 2-(5-Oxazolyl)benzoate

Recent Advances in the Study of Methyl 2-(5-Oxazolyl)benzoate (CAS: 1261268-97-6) in Chemical Biology and Pharmaceutical Research

Methyl 2-(5-Oxazolyl)benzoate (CAS: 1261268-97-6) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its oxazole and benzoate functional groups, has been explored for its unique chemical properties and biological activities. Recent studies have focused on its synthesis, structural modifications, and pharmacological evaluations, aiming to uncover its therapeutic potential in various disease models.

One of the key areas of interest is the role of Methyl 2-(5-Oxazolyl)benzoate as a building block in the synthesis of more complex molecules. Researchers have demonstrated its utility in the construction of pharmacophores that exhibit activity against a range of biological targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its incorporation into novel kinase inhibitors, showing promising results in preclinical models of cancer. The study emphasized the compound's ability to enhance binding affinity and selectivity, making it a valuable scaffold for drug design.

In addition to its role in drug development, Methyl 2-(5-Oxazolyl)benzoate has been investigated for its potential as a fluorescent probe. A recent publication in Chemical Communications described its use in bioimaging applications, where its unique photophysical properties enabled the visualization of cellular processes with high specificity. This application underscores the versatility of the compound beyond traditional pharmaceutical uses, opening new avenues for research in chemical biology.

Despite these advancements, challenges remain in optimizing the pharmacokinetic and pharmacodynamic profiles of Methyl 2-(5-Oxazolyl)benzoate derivatives. Current research efforts are directed toward improving solubility, metabolic stability, and bioavailability. Collaborative studies between academic and industrial researchers are expected to yield next-generation derivatives with enhanced therapeutic efficacy and reduced off-target effects.

In conclusion, Methyl 2-(5-Oxazolyl)benzoate (CAS: 1261268-97-6) represents a promising candidate in the field of chemical biology and pharmaceutical research. Its multifaceted applications, from drug design to bioimaging, highlight its potential to address unmet medical needs. Future studies will likely focus on translational research to bridge the gap between laboratory findings and clinical applications, paving the way for innovative therapies.